Cas no 2165753-78-4 (4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline)

• Product Name: 4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline
• CAS No: 2165753-78-4
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 5248509
• Update Time: 2025-06-13

4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline

• Inchi： 1S/C14H24N2/c1-11(14(2,3)4)16(5)10-12-6-8-13(15)9-7-12/h6-9,11H,10,15H2,1-5H3/t11-/m1/s1
• InChI Key： XPLBIDDEKDMKPD-LLVKDONJSA-N
• SMILES： C1(CN(C)[C@H](C)C(C)(C)C)=CC=C(N)C=C1

Additional information on 4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline

Comprehensive Analysis of 4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline (CAS No. 2165753-78-4): Properties, Applications, and Industry Trends

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline (CAS No. 2165753-78-4) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its chiral center and tertiary amine functionality, is increasingly studied for its potential applications in drug discovery and material science. The compound's molecular formula and steric hindrance properties make it particularly valuable for designing targeted therapies and specialty chemicals.

Recent searches on scientific databases reveal growing curiosity about "CAS 2165753-78-4 suppliers", "4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline synthesis", and "chiral amine applications 2024". These queries reflect the compound's relevance in current research paradigms. The R-configuration at the stereocenter is particularly noteworthy, as it influences the molecule's biological activity and binding affinity – critical factors in pharmaceutical development.

The physicochemical properties of this compound demonstrate interesting characteristics. With its lipophilic tert-butyl group and electron-rich aniline moiety, the molecule exhibits balanced solubility profiles that make it suitable for various formulation development scenarios. Researchers are particularly interested in how the methylamino linker affects the compound's metabolic stability – a hot topic in medicinal chemistry optimization circles.

In the context of green chemistry trends, there's increasing focus on developing sustainable synthesis routes for compounds like 4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline. The pharmaceutical industry's shift toward catalyzed asymmetric synthesis methods aligns perfectly with this compound's structural features. Recent publications have explored enzyme-mediated resolutions and transition metal catalysis approaches for its production, addressing the growing demand for eco-friendly chemical processes.

The compound's potential extends beyond pharmaceuticals. Materials scientists are investigating its utility in advanced polymer systems, particularly as a cross-linking agent or monomer modifier. The sterically hindered amine component offers unique possibilities for creating high-performance materials with enhanced thermal stability – a property highly sought after in electronics encapsulation and aerospace applications.

Analytical characterization of CAS 2165753-78-4 presents specific challenges and opportunities. Advanced techniques like chiral HPLC and X-ray crystallography are often employed to confirm the compound's stereochemical purity – a critical quality attribute for regulatory compliance in pharmaceutical applications. The development of robust analytical methods for this compound remains an active area of research, as evidenced by numerous recent publications.

From a drug discovery perspective, the structural motif present in this compound appears in several clinical candidates targeting CNS disorders and inflammatory conditions. The rigid hydrophobic group combined with the flexible amino linker creates a versatile scaffold for structure-activity relationship studies. This explains the surge in patent applications mentioning derivatives of this chemical entity in recent years.

The commercial landscape for 4-({[(2R)-3,3-dimethylbutan-2-yl](methyl)amino}methyl)aniline is evolving rapidly. While still considered a specialty chemical, its growing importance in preclinical research has led to increased availability from custom synthesis providers. Market analysts note particular demand from contract research organizations and academic laboratories working on novel therapeutic targets.

Looking ahead, the scientific community anticipates expanded applications for this compound in bioconjugation chemistry and prodrug development. Its primary aromatic amine functionality makes it suitable for various derivatization strategies, while the chiral tertiary amine offers opportunities for creating enantioselective catalysts. These diverse potential uses position CAS 2165753-78-4 as a compound worth watching in coming years.